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Compound of Interest

Compound Name: Hafnium tetrachloride

Cat. No.: B085390 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the health and safety protocols essential for the

handling of Hafnium tetrachloride (HfCl₄). Due to its reactive and corrosive nature, strict

adherence to these guidelines is paramount to ensure the safety of laboratory personnel and

the integrity of research.

Understanding the Hazards
Hafnium tetrachloride is a white to off-white crystalline solid that is highly sensitive to

moisture.[1][2] Its primary hazard stems from its violent reaction with water, including ambient

moisture, to produce hydrogen chloride (HCl) gas and hafnium oxychloride.[2][3][4] This

reaction is exothermic and the liberated HCl is a corrosive and toxic gas, posing significant

respiratory hazards.[2][5]

Health Effects:

Skin and Eyes: Direct contact causes severe skin burns and serious eye damage, potentially

leading to blindness.[3][5][6][7][8][9][10] Skin corrosion results in irreversible damage,

including visible necrosis through the epidermis and into the dermis.[7]

Inhalation: Inhalation of dust or the HCl fumes generated from hydrolysis can cause severe

irritation to the respiratory tract.[6][11] Symptoms may include a burning sensation,

coughing, wheezing, laryngitis, shortness of breath, and in severe cases, pneumonitis and
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pulmonary edema.[6] Large amounts may lead to necrosis of the tracheal epithelium,

bronchitis, and interstitial pneumonia.[3]

Ingestion: If swallowed, it can cause severe burns to the mouth, throat, and gastrointestinal

tract, with a risk of esophageal and stomach perforation.[5][11]

Quantitative Safety Data
Adherence to established exposure limits is critical. The following tables summarize key

quantitative safety data for Hafnium tetrachloride.

Table 1: Occupational Exposure Limits

Parameter Value Agency/Reference

Permissible Exposure Limit

(PEL) - TWA
0.5 mg/m³ (as Hf) OSHA[12]

Threshold Limit Value (TLV) -

TWA
0.5 mg/m³ (as Hf) ACGIH[8][12]

NIOSH Recommended

Exposure Limit (REL) - TWA
0.5 mg/m³ (as Hf) NIOSH[12]

Immediately Dangerous to Life

or Health (IDLH)
50 mg/m³ (as Hf) NIOSH[10]

Table 2: Physical and Chemical Properties
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Property Value Reference

Molecular Formula HfCl₄ [7]

Molar Mass 320.3 g/mol [4][7]

Appearance White crystalline solid/powder [1][11]

Melting Point 432 °C (sublimes) [2][4]

Vapor Pressure 1 mm Hg @ 190°C [3]

Density 3.89 g/cm³ [1][4]

Solubility Reacts violently with water [3][4][7]

Table 3: Toxicological Data

Test Result Species Reference

LD50 (Oral) 2362 mg/kg Rat [4][5]

Toxicity Information
76 mg/kg HfOCl₂

(Hydrolysis Product)
[3]

Experimental Workflows and Safety Protocols
The following diagrams illustrate critical workflows for the safe handling of Hafnium
tetrachloride.
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Caption: Standard workflow for handling Hafnium tetrachloride.
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Caption: Emergency response workflow for a Hafnium tetrachloride spill.

Detailed Safety Protocols
Engineering Controls
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Ventilation: All handling of Hafnium tetrachloride must be conducted in a properly operating

chemical fume hood with an average face velocity of at least 100 feet per minute.[6] Local

exhaust ventilation is crucial to control airborne levels.[11]

Emergency Equipment: Emergency eyewash fountains and safety showers must be readily

available in the immediate vicinity of any potential exposure.[3]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory:

Eye and Face Protection: Chemical safety goggles or a face shield are required.[3] Contact

lenses should not be worn.[3]

Hand Protection: Neoprene or nitrile rubber gloves with a minimum thickness of 0.11 mm are

recommended.[3][6]

Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, apron, or

coveralls, to prevent skin contact.[3][9] Closed-toed shoes and long sleeves/pants are also

required.[6]

Respiratory Protection: If there is a risk of inhalation, a NIOSH-certified combination dust

mask/acid gas (yellow cartridge) respirator or a positive-pressure supplied-air respirator

should be worn.[3][9] A respiratory protection program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements must be followed.[11]

Handling and Storage
Handling:

Handle under a dry, inert atmosphere such as nitrogen or argon.[6][9]

Avoid all contact with skin and eyes, and do not breathe the dust.[3]

Minimize dust generation and accumulation.[11]

Use only in well-ventilated areas.[3]
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Wash hands thoroughly after handling and before eating, drinking, or smoking.[3][6]

Storage:

Store in a cool, dry, and well-ventilated place, away from heat.[3][6]

Keep containers tightly closed and protected from moisture.[3][11]

Store in a locked and corrosion-resistant container with a resistant inner liner.[6][7]

Incompatible materials include water, moisture, strong bases, oxidizing agents, alcohols,

amines, and metals.[3][6]

Hafnium Tetrachloride (HfCl₄)
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Caption: Chemical incompatibilities of Hafnium tetrachloride.

First Aid Measures
Immediate medical attention is required for all exposures.

Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for

breathing.[3] If breathing is difficult, administer oxygen.[13] If not breathing, give artificial

respiration.[11]
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Skin Contact: Immediately wash the affected area with plenty of soap and water while

removing all contaminated clothing and shoes.[3][13] Seek immediate medical attention.[3]

Eye Contact: Immediately flush the eyes thoroughly with water for at least 15 minutes,

holding the eyelids apart.[3][7] Remove contact lenses if present and easy to do.[3] Continue

rinsing and get immediate medical attention.[3]

Ingestion: Rinse the mouth with water (only if the person is conscious).[7] Do NOT induce

vomiting.[7] Never give anything by mouth to an unconscious person.[3] Call a physician

immediately.[13]

Note to Physician: Hafnium tetrachloride reacts with water to form hydrochloric acid;

therefore, treatment for acid burns should be considered.[3]

Spill and Disposal Procedures
Spill Cleanup:

Evacuate unnecessary personnel and ensure adequate ventilation.[3]

Wear the appropriate respiratory and protective equipment.[6]

For small spills, use a neutralizing agent and vacuum or sweep up the material using a

HEPA filter to avoid raising dust.[6]

Collect the spilled material in a dry, closed container for disposal.[6] Do not use water for

cleanup.[11]

Waste Disposal:

Dispose of contents and containers in accordance with local, regional, national, and

international regulations at a licensed waste disposal facility.[3]

Do not dispose of waste into the sewer system.[3] Avoid release to the environment.[3]

Firefighting Measures
Hafnium tetrachloride is not flammable.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC293251000&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.chemos.de/import/data/msds/GB_en/13499-05-3-A0044698-GB-en.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.chemos.de/import/data/msds/GB_en/13499-05-3-A0044698-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/13499-05-3-A0044698-GB-en.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.fishersci.com/store/msds?partNumber=AC293251000&countryCode=US&language=en
https://www.benchchem.com/product/b085390?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://ltschem.com/msds/HfCl4.pdf
https://ltschem.com/msds/HfCl4.pdf
https://ltschem.com/msds/HfCl4.pdf
https://pim-resources.coleparmer.com/sds/49515.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b085390?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/INHF065_HAFNIUM-TETRACHLORIDE_GHS-US_English-US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unsuitable Extinguishing Media: Do NOT use water, as it reacts violently with the substance.

[3][7]

Suitable Extinguishing Media: Use foam, dry chemical, carbon dioxide, or dry sand.[7][11]

Special Hazards: When exposed to water or open flame, irritating fumes of hydrogen

chloride may develop.[3]

Firefighter Protection: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA).[9][11]

Conclusion
The safe handling of Hafnium tetrachloride in a research environment is achievable through a

combination of robust engineering controls, stringent personal protective equipment protocols,

and a thorough understanding of its chemical properties and associated hazards. All personnel

must be trained on these guidelines before working with this compound. In the event of any

exposure or spill, immediate and appropriate action is critical to mitigate harm.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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